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Compound of Interest

2-(3-Chloropyridin-2-YL)Acetic
Compound Name:

acid
CAS No.: 885167-73-7
Cat. No.: B009349

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Synonyms

2-(3-Chloropyridin-2-yl)acetic acid is a pyridine derivative with a carboxymethyl group at the
2-position and a chlorine atom at the 3-position of the pyridine ring.

IUPAC Name: (3-Chloro-2-pyridinyl)acetic acid
Synonyms:

e 2-(3-Chloropyridin-2-yl)acetic acid

¢ 3-Chloro-2-pyridineacetic acid

A hydrochloride salt of this compound is also commercially available: 2-(3-Chloropyridin-2-
yl)acetic acid hydrochloride.[1]
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Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-(3-Chloropyridin-2-
yl)acetic acid is limited in publicly accessible literature. However, based on its chemical
structure and data for related isomers, the following properties can be summarized. It is
important to note that properties of isomers, such as 2-(5-chloropyridin-2-yl)acetic acid and 2-
(6-chloropyridin-3-yl)acetic acid, are often reported and should not be confused with the target

compound.
Property Data Source
Molecular Formula C7HeCINO:2
Molecular Weight 171.58 g/mol
CAS Number 885167-73-7
Physical Form Solid [2]
Storage Temperature 2-8°C, under inert atmosphere [2]

Note: Comprehensive data on properties like melting point, boiling point, pKa, and solubility for
this specific isomer are not readily available. Researchers should perform experimental
determination for precise values.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(3-Chloropyridin-2-yl)acetic
acid is not widely published in peer-reviewed journals. However, general synthetic strategies
for pyridylacetic acid derivatives can be adapted. One potential route could involve the
hydrolysis of the corresponding ethyl ester, which in turn could be synthesized from 2,3-
dichloropyridine.

General Synthetic Approach (Hypothetical):

A plausible synthetic route could start from 2,3-dichloropyridine. This approach is based on
established organometallic cross-coupling reactions followed by functional group
manipulations.
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DOT Script for a potential synthetic workflow:

Synthesis of 2-(3-Chloropyridin-2-yl)acetic acid

1. Organometallic Reagent

2,3-Dichloropyridine SRS UVAUGINETS NG f ) 2—(3-chlor0pyridin-2—y|)acetateI LUNIRELSIANONEEN 3 1o r0pyridin-2-yl)acetic acid

Click to download full resolution via product page
Caption: A potential synthetic workflow for 2-(3-Chloropyridin-2-yl)acetic acid.
Experimental Protocol for a Related Compound (Synthesis of 3-acetyl-2-chloropyridine):

A patented method for the synthesis of 3-acetyl-2-chloropyridine from 2-chloronicotinic acid
provides insight into the reactivity of related precursors.[3]

o Step 1: Salt Formation: 2-Chloronicotinic acid is reacted with a lithium-containing compound
(e.q., lithium hydroxide monohydrate) to form the lithium salt of 2-chloronicotinic acid.[3]

o Step 2: Grignard Reaction: The dried lithium salt is then reacted with a Grignard reagent,
such as methyl magnesium bromide, to yield 3-acetyl-2-chloropyridine.[3]

This protocol highlights a viable method for functionalizing the pyridine ring at the 3-position,
which could be a starting point for developing a synthesis for the target acetic acid derivative.

Biological Activity and Signaling Pathways

There is currently a significant lack of publicly available data on the specific biological activity
and mechanism of action of 2-(3-Chloropyridin-2-yl)acetic acid. While many pyridine-
containing compounds exhibit a wide range of biological activities, including antimicrobial and
anticancer effects, it is not possible to extrapolate these activities to the specific compound in
guestion without experimental evidence.

Derivatives of pyridinyl acetic acid have been investigated for various therapeutic applications.
For instance, some have been explored as anti-inflammatory agents. However, without
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screening data or target identification for 2-(3-Chloropyridin-2-yl)acetic acid, a signaling
pathway diagram would be speculative and is therefore not provided.

Researchers interested in the pharmacological potential of this compound would need to
conduct initial biological screenings against various cell lines and targets to identify any
significant activity.

Conclusion and Future Directions

2-(3-Chloropyridin-2-yl)acetic acid is a readily identifiable chemical entity with a defined
structure. However, there is a notable gap in the scientific literature regarding its detailed
physicochemical properties, a specific and optimized synthesis protocol, and its biological
activity profile.

For drug development professionals and researchers, this compound represents an
underexplored scaffold. Future work should focus on:

» Detailed Physicochemical Characterization: Experimental determination of melting point,
solubility, pKa, and other key parameters.

o Development of a Robust Synthetic Protocol: Optimization of a synthetic route to allow for
scalable and efficient production.

o Comprehensive Biological Screening: Evaluation of its activity against a broad range of
biological targets to identify potential therapeutic applications.

The information provided herein serves as a foundational guide for researchers initiating
studies on 2-(3-Chloropyridin-2-yl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 1092477-85-4|2-(3-Chloropyridin-2-yl)acetic acid hydrochloride|BLD Pharm
[bldpharm.com]

o 2. 2-(2-Chloropyridin-3-yl)acetic acid | 61494-55-1 [sigmaaldrich.com]

e 3. CN115611802B - Synthetic method of 3-acetyl-2-chloropyridine - Google Patents
[patents.google.com]

» To cite this document: BenchChem. [In-Depth Technical Guide: 2-(3-Chloropyridin-2-yl)acetic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009349/docs#in-depth-technical-guide-2-3-
chloropyridin-2-yl-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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